Cas no 136816-75-6 (Methanone,[4-[3-(ethylamino)-2-pyridinyl]-1-piperazinyl](5-methoxy-1H-indol-2-yl)-)

Methanone,[4-[3-(ethylamino)-2-pyridinyl]-1-piperazinyl](5-methoxy-1H-indol-2-yl)- structure
136816-75-6 structure
Product Name:Methanone,[4-[3-(ethylamino)-2-pyridinyl]-1-piperazinyl](5-methoxy-1H-indol-2-yl)-
CAS No:136816-75-6
MF:C21H25N5O2
MW:379.455504179001
CID:147317
PubChem ID:60848
Update Time:2025-04-19

Methanone,[4-[3-(ethylamino)-2-pyridinyl]-1-piperazinyl](5-methoxy-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,[4-[3-(ethylamino)-2-pyridinyl]-1-piperazinyl](5-methoxy-1H-indol-2-yl)-
    • [4-[3-(ethylamino)pyridin-2-yl]piperazin-1-yl]-(5-methoxy-1H-indol-2-yl)methanone
    • ATEVIRDINE
    • Atevirdine mesylate
    • Atevirdine methanesulfonate
    • DB12264
    • ATEVIRDINE [WHO-DD]
    • Atevirdine [INN]
    • DTXSID40159940
    • UNII-N24015WC6D
    • 5-methoxyindole-2-carboxylic acid [N -[3-(aminoethyl)pyridin-2-yl]piperazide]
    • BDBM1437
    • N24015WC6D
    • 136816-75-6
    • Piperazine, 1-(3-(ethylamino)-2-pyridinyl)-4-((5-methoxy-1H-indol-2-yl)carbonyl)-
    • CHEMBL280527
    • Piperazine, 1-[3-(ethylamino)-2-pyridinyl]-4-[(5-methoxy-1H-indol-2-yl)carbonyl]-
    • SCHEMBL356038
    • Q4813142
    • CS-0006038
    • N-ethyl-2-{4-[(5-methoxy-1H-indol-2-yl)carbonyl]piperazin-1-yl}pyridin-3-amine
    • HY-15379
    • U-87201
    • 1-(3-(Ethylamino)-2-pyridyl)-4-((5-methoxyindol-2-yl)carbonyl)piperazine monomethanesulfonate
    • Atevirdine mesilate
    • NS00068343
    • [4-[3-(ethylamino)-2-pyridyl]piperazin-1-yl]-(5-methoxy-1H-indol-2-yl)methanone
    • ATEVIRDINE [MI]
    • 1-[(5-Methoxyindol-2-yl)carbonyl]-4-[3-(ethylamino)-2-pyridyl]piperazine
    • DB-249454
    • [4-[3-(Ethylamino)-2-pyridinyl]-1-piperazinyl](5-methoxy-1H-indol-2-yl)-methanone
    • Inchi: 1S/C21H25N5O2/c1-3-22-18-5-4-8-23-20(18)25-9-11-26(12-10-25)21(27)19-14-15-13-16(28-2)6-7-17(15)24-19/h4-8,13-14,22,24H,3,9-12H2,1-2H3
    • InChI Key: UCPOMLWZWRTIAA-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC2C=C(C=CC=2N1)OC)N1CCN(C2C(=CC=CN=2)NCC)CC1

Computed Properties

  • Exact Mass: 379.20100
  • Monoisotopic Mass: 379.200825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.5
  • XLogP3: 3

Experimental Properties

  • Density: 1.284
  • Melting Point: 153-154°
  • Boiling Point: 651°C at 760 mmHg
  • Flash Point: 347.5°C
  • Refractive Index: 1.674
  • PSA: 73.49000
  • LogP: 3.04160
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